Cas no 1153189-93-5 (3-Ethyl 1-methyl piperidine-1,3-dicarboxylate)

• Product Name: 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate
• CAS No: 1153189-93-5
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD12144742
• CID: 5073214
• PubChem ID: 43409139
• Update Time: 2025-06-15

3-Ethyl 1-methyl piperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-ethyl 1-methyl piperidine-1,3-dicarboxylate
• 3-O-ethyl 1-O-methyl piperidine-1,3-dicarboxylate
• 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate

• MDL： MFCD12144742
• Inchi： 1S/C10H17NO4/c1-3-15-9(12)8-5-4-6-11(7-8)10(13)14-2/h8H,3-7H2,1-2H3
• InChI Key： NSQADOWEGPBCMN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(C(=O)OC)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate

Introduction to 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate (CAS No. 1153189-93-5)

3-Ethyl 1-methyl piperidine-1,3-dicarboxylate (CAS No. 1153189-93-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the piperidine family, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The chemical structure of 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate consists of a piperidine ring with an ethyl group at the 3-position and a methyl group at the 1-position, along with two carboxylic acid groups at the 1 and 3 positions. This configuration imparts specific chemical properties that are crucial for its applications in drug discovery and development. The presence of the carboxylic acid groups provides functional handles for further derivatization, making it a versatile building block in organic synthesis.

In recent years, there has been a growing interest in the use of piperidine derivatives as scaffolds for the development of new drugs. The piperidine ring is a common structural motif found in many clinically approved drugs, including antipsychotics, antidepressants, and analgesics. The unique combination of functional groups in 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate has led to its exploration in various therapeutic areas, such as central nervous system (CNS) disorders, cardiovascular diseases, and cancer.

One of the key areas of research involving 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate is its potential as a precursor for the synthesis of novel CNS-active compounds. Studies have shown that derivatives of this compound can exhibit potent activity against various neurotransmitter receptors and ion channels, making them promising candidates for the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate demonstrated significant neuroprotective effects in animal models of neurodegenerative diseases.

Beyond CNS applications, 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate has also shown promise in cardiovascular research. The carboxylic acid groups can be modified to create compounds with improved pharmacokinetic properties and enhanced bioavailability. This makes it an attractive starting point for the development of new cardiovascular drugs that can target specific receptors or enzymes involved in cardiovascular diseases such as hypertension and atherosclerosis. A study published in the European Journal of Medicinal Chemistry highlighted the potential of a derivative of 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate to inhibit angiotensin-converting enzyme (ACE), which is a key enzyme in the renin-angiotensin system.

In addition to its therapeutic applications, 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate has also been investigated for its use as a chiral building block in asymmetric synthesis. The chiral center at the 2-position of the piperidine ring can be used to introduce chirality into complex molecules, which is essential for many pharmaceuticals where enantiomeric purity is critical. A recent review article in Organic & Biomolecular Chemistry discussed the synthetic strategies for preparing enantiomerically pure derivatives of 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate, highlighting its importance as a chiral intermediate.

The synthesis of 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate typically involves multi-step processes that include ring formation and functional group introduction. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of an appropriate amine with an activated ester or acid chloride to form the desired dicarboxylic acid derivative. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthetic protocols for this compound.

In conclusion, 3-Ethyl 1-methyl piperidine-1,3-dicarboxylate (CAS No. 1153189-93-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting point for the development of new drugs targeting various therapeutic areas. Ongoing research continues to explore its biological activities and synthetic applications, further solidifying its importance in the field.